Cas no 2172489-17-5 (5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2172489-17-5
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5909750
• PubChem ID: 165598449
• Update Time: 2025-10-29

5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid
• EN300-1556566
• 2172489-17-5
• 5-amino-1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C24H24N4O4/c25-22-21(23(29)30)26-14-28(22)15-9-11-27(12-10-15)24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13,25H2,(H,29,30)
• InChI Key： KOBAXRFWEIXOGF-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC1)N1C=NC(C(=O)O)=C1N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.17975526g/mol
• Monoisotopic Mass: 432.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Additional information on 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid

5-Amino-1-(1-{(9H-Fluoren-9-yl)methoxycarbonyl}Piperidin-4-yl)-1H-Imidazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid, with CAS No. 2172489-17-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a piperidine ring, further connected to an imidazole moiety with a carboxylic acid functionality. The presence of these functional groups makes this compound a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, known for its stability under physiological conditions, has been extensively used as a protecting group in peptide synthesis. However, its application extends beyond this traditional role. Researchers have explored the use of this compound as a linker in bioconjugate chemistry, enabling the creation of targeted drug delivery systems with enhanced specificity and reduced side effects. For instance, a 2023 study published in the Nature Communications demonstrated that this compound can serve as a robust linker for attaching therapeutic payloads to antibody frameworks, significantly improving the efficacy of immunotherapies.

In addition to its role in therapeutic applications, this compound has also found utility in materials science. The imidazole moiety within its structure is known for its ability to coordinate with metal ions, making it a promising candidate for the synthesis of metallopolymers and coordination polymers. A 2023 paper in the Journal of Materials Chemistry reported that incorporating this compound into polymer networks resulted in materials with improved mechanical properties and thermal stability, suggesting its potential use in high-performance polymers for industrial applications.

The synthesis of 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-piperidine intermediate and subsequent coupling with the imidazole derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, a 2023 study in the Journal of Organic Chemistry introduced a novel palladium-catalyzed coupling reaction that significantly streamlined the synthesis process.

The structural complexity of this compound also lends itself to applications in sensors and diagnostics. The carboxylic acid group can be easily modified to incorporate fluorescent or magnetic tags, making it suitable for use in biosensing applications. A 2023 research article in the BioSensors and Bioelectronics journal described the use of this compound as a sensing platform for detecting trace levels of heavy metals in environmental samples, showcasing its potential in analytical chemistry.

In conclusion, 5-amino-1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2172489-17-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in drug development, materials science, and analytical chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both scientific understanding and practical applications.